Cas no 1936108-75-6 (8-fluoro-2-methylimidazo[1,2-a]pyridine)

• Product Name: 8-fluoro-2-methylimidazo[1,2-a]pyridine
• CAS No: 1936108-75-6
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD30321033
• CID: 4782034
• Update Time: 2025-08-05

8-fluoro-2-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-2-methylimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 8-fluoro-2-methyl-

• MDL： MFCD30321033
• Inchi： 1S/C8H7FN2/c1-6-5-11-4-2-3-7(9)8(11)10-6/h2-5H,1H3
• InChI Key： ROLHASVZTZWYGQ-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1C=CC=C2F

Additional information on 8-fluoro-2-methylimidazo[1,2-a]pyridine

Research Briefing on 8-fluoro-2-methylimidazo[1,2-a]pyridine (CAS: 1936108-75-6): Recent Advances and Applications

The compound 8-fluoro-2-methylimidazo[1,2-a]pyridine (CAS: 1936108-75-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopyridine core, has been explored for its bioactivity in various disease models, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its role as a promising scaffold for drug development, with a focus on optimizing its pharmacokinetic and pharmacodynamic properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of 8-fluoro-2-methylimidazo[1,2-a]pyridine to enhance its blood-brain barrier (BBB) permeability. The research team employed computational modeling and in vitro assays to evaluate the compound's affinity for key CNS targets, including GABA-A receptors. The results demonstrated that the fluorine substitution at the 8-position significantly improved binding affinity and metabolic stability, making it a viable candidate for further preclinical development.

In addition to its CNS applications, 8-fluoro-2-methylimidazo[1,2-a]pyridine has shown promise as an antimicrobial agent. A recent preprint on bioRxiv reported its efficacy against drug-resistant strains of Mycobacterium tuberculosis. The study utilized a combination of molecular docking and phenotypic screening to identify the compound's mechanism of action, which involves inhibition of bacterial cell wall synthesis. These findings underscore the versatility of this chemical scaffold in addressing global health challenges.

Another area of active research is the compound's potential in oncology. A 2024 paper in ACS Chemical Biology explored its role as a modulator of protein-protein interactions (PPIs) in cancer signaling pathways. The researchers synthesized a series of derivatives, including 1936108-75-6, and evaluated their effects on the p53-MDM2 interaction. The results indicated that 8-fluoro-2-methylimidazo[1,2-a]pyridine derivatives could selectively disrupt this interaction, leading to apoptosis in cancer cells. This work opens new avenues for targeted cancer therapies.

Despite these advancements, challenges remain in the clinical translation of 8-fluoro-2-methylimidazo[1,2-a]pyridine-based therapeutics. Issues such as off-target effects and formulation stability need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into viable drug candidates. Future research should focus on optimizing synthetic routes, improving bioavailability, and conducting comprehensive toxicity studies.

In conclusion, 8-fluoro-2-methylimidazo[1,2-a]pyridine (CAS: 1936108-75-6) represents a multifaceted tool in modern drug discovery. Its applications span CNS disorders, infectious diseases, and oncology, highlighting its broad therapeutic potential. Continued investment in research and development will be crucial to unlocking its full clinical value and addressing unmet medical needs.